Cas no 175278-05-4 (Methyl 3,5-dimethoxy-2-propionylbenzoate)
175278-05-4 structure
Product Name:Methyl 3,5-dimethoxy-2-propionylbenzoate
CAS No:175278-05-4
MF:C13H16O5
MW:252.263144493103
CID:111984
PubChem ID:6710788
Update Time:2025-04-18
Methyl 3,5-dimethoxy-2-propionylbenzoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 3,5-dimethoxy-2-propionylbenzoate
- Benzoic acid,3,5-dimethoxy-2-(1-oxopropyl)-, methyl ester
- methyl 3,5-dimethoxy-2-propanoylbenzoate
- Benzoic acid, 3,5-dimethoxy-2-(1-oxopropyl)-, methyl ester
- MixCom1_000059
- DTXSID90425122
- 175278-05-4
- BRD-K69627159-001-01-0
- METHYL3,5-DIMETHOXY-2-PROPIONYLBENZOATE
- Maybridge1_000037
-
- Inchi: 1S/C13H16O5/c1-5-10(14)12-9(13(15)18-4)6-8(16-2)7-11(12)17-3/h6-7H,5H2,1-4H3
- InChI Key: MOWOKJBINDKNSJ-UHFFFAOYSA-N
- SMILES: O(C)C1=CC(=CC(C(=O)OC)=C1C(CC)=O)OC
Computed Properties
- Exact Mass: 252.09978
- Monoisotopic Mass: 252.09977361g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
- Complexity: 302
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 10
- XLogP3: 1.9
- Topological Polar Surface Area: 61.8Ų
Experimental Properties
- PSA: 61.83
Methyl 3,5-dimethoxy-2-propionylbenzoate Related Literature
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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